Cas no 134701-70-5 (1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-)
134701-70-5 structure
Product Name:1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-
CAS No:134701-70-5
MF:C30H32N2O2
MW:452.587287902832
CID:146898
PubChem ID:131814
Update Time:2025-04-19
1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl-
- 3,4,5-triphenyl-1H-pyrazole-1-nonanoic acid
- 9-(3,4,5-triphenylpyrazol-1-yl)nonanoic acid
- 3,4,5-Tpna
- 9-(3,4,5-triphenyl-1H-pyrazol-1-yl)nonanoic acid
- BDBM50002404
- DTXSID30158886
- 3,4,5-triphenyl-1 h-pyrazole-1-nonanoic acid
- 91L70Q8BIT
- BMY 42239
- BMY-42239
- 9-(3,4,5-Triphenyl-pyrazol-1-yl)-nonanoic acid
- SCHEMBL9198869
- 1H-Pyrazole-1-nonanoic acid, 3,4,5-triphenyl-
- 134701-70-5
- Q27271413
- UNII-91L70Q8BIT
- CHEMBL118567
-
- Inchi: 1S/C30H32N2O2/c33-27(34)22-14-3-1-2-4-15-23-32-30(26-20-12-7-13-21-26)28(24-16-8-5-9-17-24)29(31-32)25-18-10-6-11-19-25/h5-13,16-21H,1-4,14-15,22-23H2,(H,33,34)
- InChI Key: UQKNBUMTTCHIOJ-UHFFFAOYSA-N
- SMILES: OC(CCCCCCCCN1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)=O
Computed Properties
- Exact Mass: 452.246
- Monoisotopic Mass: 452.246
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.3
- Topological Polar Surface Area: 55.1Ų
Experimental Properties
- Density: 1.1
- Boiling Point: 582.2°Cat760mmHg
- Flash Point: 305.9°C
- Refractive Index: 1.593
1H-Pyrazole-1-nonanoicacid, 3,4,5-triphenyl- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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